Cas no 40326-95-2 (Benzenepropanoic acid, a,b-dibromo-, phenyl ester)

• Product Name: Benzenepropanoic acid, a,b-dibromo-, phenyl ester
• CAS No: 40326-95-2
• MF: C₁₅H₁₂Br₂O₂
• MW: 384.062582969666
• CID: 333992
• PubChem ID: 231771
• Update Time: 2025-04-19

Benzenepropanoic acid, a,b-dibromo-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,b-dibromo-, phenyl ester
• phenyl 2,3-dibromo-3-phenylpropanoate
• 2,3-Dibrom-3-phenyl-propionsaeure-phenylester
• 2,3-dibromo-3-phenyl-propionic acid phenyl ester
• AC1L5MEQ
• AC1Q61JL
• AG-J-59792
• AR-1L0402
• CTK4I2883
• NSC28484
• Phenyl 2,3-dibromodihydrocinnamate
• Phenyl-2,3-dibromo-3-phenylpropionat
• NSC-28484
• DTXSID50282859
• 40326-95-2
• NSC 28484

• Inchi： 1S/C15H12Br2O2/c16-13(11-7-3-1-4-8-11)14(17)15(18)19-12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key： ZAXQJVJMPQUZSW-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C(=O)OC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 381.92036
• Monoisotopic Mass: 381.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.657±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC (chloroform )
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• PSA: 26.3
• LogP: 4.49170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters